N-(3,4-dimethylphenyl)-2-(6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C30H30N2O4/c1-5-21-8-10-22(11-9-21)29(34)26-17-32(18-28(33)31-23-12-7-19(3)20(4)15-23)27-14-13-24(36-6-2)16-25(27)30(26)35/h7-17H,5-6,18H2,1-4H3,(H,31,33)
• InChI Key: RWGZEYKEUBATHM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OCC)CC(=O)NC4=CC(=C(C=C4)C)C
• Molecular Formula: C30H30N2O4
• Molecular Weight: 482.6 g/mol

Description

N-(3,4-dimethylphenyl)-2-(6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C30H30N2O4 and its molecular weight is 482.58. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethylphenyl)-2-(6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethylphenyl)-2-(6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Aspects and Properties

Research on amide-containing isoquinoline derivatives, such as N-cyclohexyl-2-(quinolin-8-yloxy) acetamide and N-(2,6-dimethylphenyl)-2-(quinolin-8-yloxy) acetamide, has revealed their capacity to form gels and crystalline salts with mineral acids. These compounds show remarkable fluorescence properties when forming host-guest complexes, indicating their potential use in material science for the development of fluorescent materials and sensors. The study of their crystal structures and interactions with other molecules can offer valuable insights into the design of new materials with specific optical properties (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Analgesic Activities

Compounds related to the chemical structure of interest, such as (3,3-dipropyl-6,7-dimethoxy-3,4-dihydroisoquinolin-1(2H)-ylidene)acetamides, have been synthesized and evaluated for their analgesic effects. These compounds exhibited significant analgesic activities, suggesting their potential as lead compounds for the development of new analgesic drugs. Their synthesis and pharmacological evaluation highlight the importance of structural modifications to achieve desired biological activities, opening pathways for research in medicinal chemistry (Yusov, Chashchina, Mikhailovskii, & Rudakova, 2019).

Antitumor Activity and Molecular Docking

The synthesis of novel 3-benzyl-substituted-4(3H)-quinazolinones, structurally related to the compound of interest, has demonstrated significant in vitro antitumor activity. These findings are critical for understanding the relationship between chemical structure and biological activity, providing a foundation for the development of new anticancer agents. Molecular docking studies further elucidate the mechanism of action, offering insights into the design of more effective antitumor compounds (Al-Suwaidan et al., 2016).